Cas no 57835-92-4 (4-Nitropyrene)

4-Nitropyrene is a polycyclic aromatic hydrocarbon derivative characterized by the presence of a nitro functional group attached to the pyrene structure. This compound is primarily utilized in research and industrial applications, particularly as an intermediate in the synthesis of dyes, pigments, and other nitroaromatic compounds. Its well-defined chemical properties and stability make it suitable for studies involving environmental pollutants, as it serves as a model compound for understanding nitro-PAH toxicity and degradation pathways. The nitro group enhances its reactivity, facilitating further functionalization in organic synthesis. 4-Nitropyrene is also employed in analytical chemistry as a reference standard for chromatographic and spectroscopic methods.
4-Nitropyrene structure
4-Nitropyrene structure
Product Name:4-Nitropyrene
CAS No:57835-92-4
MF:C16H9NO2
MW:247.248163938522
MDL:MFCD00215955
CID:369826
PubChem ID:87561036
Update Time:2025-11-06

4-Nitropyrene Chemical and Physical Properties

Names and Identifiers

    • Pyrene, 4-nitro-
    • 4-Nitropyrene
    • 4-Nitropyreneneat
    • 1-Nitro-pyren
    • 3-Nitro-pyren
    • 4-Nitro-pyren
    • 4-Nitro-pyrene
    • Pyrene,4-nitro
    • 4-Nitropyrene [Nitroarenes]
    • XOT1408EDI
    • UISKIUIWPSPSAV-UHFFFAOYSA-N
    • N0838
    • C19276
    • 57835-92-4
    • T72653
    • DTXSID5074844
    • 4-NITROPYRENE [IARC]
    • Pyrene, 4-nitro-; 4-Nitropyrene
    • CHEMBL164499
    • HSDB 7769
    • N-(4-Amino-butyl)-acetamide
    • CCRIS 4231
    • AS-56481
    • SCHEMBL3817515
    • Q27155897
    • NITROPYRENE, 4-
    • BRN 1979733
    • CHEBI:82355
    • FT-0640491
    • AKOS015833304
    • MFCD00215955
    • 4-NITROPYRENE [HSDB]
    • UNII-XOT1408EDI
    • NS00075574
    • Pyrene, 4nitro
    • 4Nitropyrene
    • 4-NITROPYRENE (IARC)
    • DB-053113
    • DTXCID7042275
    • MDL: MFCD00215955
    • Inchi: 1S/C16H9NO2/c18-17(19)14-9-12-5-1-3-10-7-8-11-4-2-6-13(14)16(11)15(10)12/h1-9H
    • InChI Key: UISKIUIWPSPSAV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C2C=CC=C3C=CC4=CC=CC=1C4=C23)=O
    • BRN: 1979733

Computed Properties

  • Exact Mass: 247.06300
  • Monoisotopic Mass: 247.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.1699 (rough estimate)
  • Melting Point: 187.0 to 192.0 deg-C
  • Boiling Point: 390.29°C (rough estimate)
  • Flash Point: 223.5±12.9 °C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 45.82000
  • LogP: 5.01540
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Nitropyrene Security Information

4-Nitropyrene Pricemore >>

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Additional information on 4-Nitropyrene

Comprehensive Analysis of 4-Nitropyrene (CAS No. 57835-92-4): Properties, Applications, and Environmental Impact

4-Nitropyrene (CAS No. 57835-92-4) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in scientific research due to its unique chemical properties and environmental implications. As a nitro-substituted pyrene, this compound is widely studied for its role in atmospheric chemistry, carcinogenicity studies, and environmental monitoring. Researchers and industries are increasingly interested in understanding its behavior under various conditions, particularly in the context of air pollution and combustion byproducts.

The molecular structure of 4-Nitropyrene consists of a pyrene backbone with a nitro group (-NO2) attached at the 4-position. This modification significantly alters its physicochemical properties compared to unsubstituted pyrene, including increased polarity and photochemical reactivity. These characteristics make it a valuable compound for studying nitro-PAH transformation in the environment and its potential effects on human health. Recent studies have focused on its photodegradation pathways and interactions with atmospheric oxidants, which are critical for assessing its environmental persistence.

In analytical chemistry, 4-Nitropyrene serves as an important reference standard for detecting and quantifying nitro-PAHs in complex matrices. Advanced techniques such as HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and GC-MS (Gas Chromatography-Mass Spectrometry) frequently utilize this compound for method validation and calibration. The growing demand for environmental pollutant analysis has driven increased interest in high-purity 4-Nitropyrene standards, particularly in laboratories specializing in air quality monitoring and occupational exposure assessment.

From an environmental perspective, 4-Nitropyrene is often detected in diesel exhaust and urban particulate matter, raising concerns about its potential health impacts. While not classified as acutely toxic, its presence in ambient air has been linked to long-term health effects in epidemiological studies. This has led to increased research into its metabolic activation pathways and DNA adduct formation potential. Current investigations focus on understanding dose-response relationships and threshold levels for biological effects.

The synthesis of 4-Nitropyrene typically involves direct nitration of pyrene under controlled conditions. Recent advancements in green chemistry approaches have explored more sustainable synthesis routes, minimizing hazardous byproducts. These developments align with the broader chemical industry's shift toward environmentally friendly synthesis methods. Researchers are also investigating the compound's behavior in various solvent systems, which is crucial for optimizing analytical methods and understanding its environmental fate.

In material science, 4-Nitropyrene has shown potential as a building block for organic semiconductors and fluorescent probes. Its conjugated aromatic system and electron-withdrawing nitro group make it interesting for designing molecular electronics components. While these applications are still in exploratory stages, they represent an emerging area of interest that could diversify the compound's utility beyond environmental studies.

Quality control for 4-Nitropyrene products involves rigorous purity assessment using techniques like NMR spectroscopy and melting point determination. The commercial availability of this compound in various purity grades (typically 95-99%) caters to different research needs. Storage recommendations generally emphasize protection from light and moisture to maintain stability, with many suppliers offering certified reference materials for analytical applications.

Recent publications have highlighted the importance of 4-Nitropyrene in understanding urban air pollution dynamics, particularly in relation to traffic emissions and indoor air quality. Its detection in various environmental compartments has made it a marker compound for assessing combustion-related pollution. Ongoing research projects are examining its interactions with other atmospheric constituents and potential mitigation strategies.

From a regulatory standpoint, while 4-Nitropyrene is not currently subject to specific international restrictions, its presence in environmental samples often triggers further investigation under air quality guidelines. Monitoring programs in industrialized regions increasingly include nitro-PAHs in their analytical panels, reflecting growing recognition of their environmental significance. This trend is likely to continue as research provides more evidence about their ecological and health impacts.

The scientific community continues to explore 4-Nitropyrene through multidisciplinary approaches combining analytical chemistry, environmental science, and toxicology. Future research directions may include more detailed studies of its degradation products, interactions with biological systems, and potential applications in materials science. As analytical techniques become more sensitive and specific, our understanding of this compound's environmental behavior and biological significance is expected to grow significantly.

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